Cas no 1806279-82-2 (Ethyl 3-cyano-2-methyl-6-nitrobenzoate)

• Product Name: Ethyl 3-cyano-2-methyl-6-nitrobenzoate
• CAS No: 1806279-82-2
• MF: C₁₁H₁₀N₂O₄
• MW: 234.208102703094
• CID: 5007255
• Update Time: 2025-10-19

Ethyl 3-cyano-2-methyl-6-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-methyl-6-nitrobenzoate

• Inchi： 1S/C11H10N2O4/c1-3-17-11(14)10-7(2)8(6-12)4-5-9(10)13(15)16/h4-5H,3H2,1-2H3
• InChI Key： WZOXVVCSPPKHHZ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(=CC=C(C#N)C=1C)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 354
• XLogP3: 2.1
• Topological Polar Surface Area: 95.9

Additional information on Ethyl 3-cyano-2-methyl-6-nitrobenzoate

Comprehensive Overview of Ethyl 3-cyano-2-methyl-6-nitrobenzoate (CAS No. 1806279-82-2)

Ethyl 3-cyano-2-methyl-6-nitrobenzoate (CAS No. 1806279-82-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This ester derivative, characterized by its cyano, methyl, and nitro functional groups, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, combining a benzoate backbone with strategically placed substituents, allows for versatile applications in drug discovery and fine chemical synthesis.

The compound's CAS number 1806279-82-2 serves as a unique identifier, ensuring precise tracking in regulatory and commercial contexts. Researchers often search for "Ethyl 3-cyano-2-methyl-6-nitrobenzoate synthesis" or "CAS 1806279-82-2 applications," reflecting the growing interest in its synthetic pathways and potential uses. Recent trends in green chemistry have also spurred inquiries into "sustainable production methods for nitrobenzoate derivatives," aligning with global efforts to reduce environmental impact in chemical manufacturing.

In pharmaceutical applications, Ethyl 3-cyano-2-methyl-6-nitrobenzoate is explored as a building block for bioactive molecules. Its nitro group offers opportunities for further functionalization, while the cyano moiety enhances binding affinity in target interactions. These features have led to its investigation in the development of novel enzyme inhibitors and receptor modulators. The compound's stability under various conditions makes it particularly attractive for high-throughput screening and combinatorial chemistry.

From a material science perspective, the conjugated system of Ethyl 3-cyano-2-methyl-6-nitrobenzoate contributes to interesting electronic properties. Researchers studying "organic electronic materials" or "nitroaromatic compounds for optoelectronics" frequently encounter this compound in literature. Its potential in organic semiconductors and photovoltaic applications continues to be an active area of investigation, especially with the rising demand for renewable energy technologies.

The analytical characterization of CAS 1806279-82-2 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are crucial for research applications. Quality control protocols for Ethyl 3-cyano-2-methyl-6-nitrobenzoate emphasize the importance of standardized synthesis conditions to ensure batch-to-batch consistency.

Market trends indicate increasing demand for specialty benzoate derivatives, with 1806279-82-2 representing a niche but growing segment. Suppliers and manufacturers are responding to research needs by offering custom synthesis services and scaled-up production capabilities. The compound's shelf life, storage requirements, and handling precautions are frequently addressed in technical documentation to ensure proper utilization in laboratory settings.

Future research directions for Ethyl 3-cyano-2-methyl-6-nitrobenzoate may explore its potential in catalytic systems or as a precursor for more complex molecular architectures. The integration of computational chemistry and machine learning in molecular design has opened new possibilities for optimizing the compound's properties and discovering novel applications. As synthetic methodologies advance, we anticipate broader adoption of this versatile intermediate across multiple scientific disciplines.